Cas no 2224189-27-7 (n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide)

n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide structure
2224189-27-7 structure
Product Name:n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide
CAS No:2224189-27-7
MF:C10H14ClN3O
MW:227.690660953522
CID:5411926
PubChem ID:136572457
Update Time:2023-08-26

n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 2224189-27-7
    • EN300-6717168
    • N-[(5-Chloro-1,3-dimethylpyrazol-4-yl)methyl]-N-methylprop-2-enamide
    • Z3488644867
    • AKOS034128798
    • n-[(5-chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide
    • n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide
    • Inchi: 1S/C10H14ClN3O/c1-5-9(15)13(3)6-8-7(2)12-14(4)10(8)11/h5H,1,6H2,2-4H3
    • InChI Key: MEQYVUHJVMXXGZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=NN1C)CN(C(C=C)=O)C

Computed Properties

  • Exact Mass: 227.0825398g/mol
  • Monoisotopic Mass: 227.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.1Ų

n-[(5-Chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl]-n-methylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6717168-0.05g
N-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylprop-2-enamide
2224189-27-7 90%
0.05g
$246.0 2023-07-09
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